Cas no 1149388-06-6 (Methyl 7-methyl-1H-benzotriazole-6-carboxylate)
1149388-06-6 structure
Product Name:Methyl 7-methyl-1H-benzotriazole-6-carboxylate
CAS No:1149388-06-6
MF:C9H9N3O2
MW:191.186661481857
CID:2147568
Update Time:2023-08-04
Methyl 7-methyl-1H-benzotriazole-6-carboxylate Chemical and Physical Properties
Names and Identifiers
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- methyl 7-methyl-1H-benzotriazole-6-carboxylate
- NYFLCIHWJJVVKI-UHFFFAOYSA-N
- Methyl 7-methyl-1H-benzotriazole-6-carboxylate
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- Inchi: 1S/C9H9N3O2/c1-5-6(9(13)14-2)3-4-7-8(5)11-12-10-7/h3-4H,1-2H3,(H,10,11,12)
- InChI Key: NYFLCIHWJJVVKI-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC2C(C=1C)=NNN=2)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 234
- Topological Polar Surface Area: 67.9
Methyl 7-methyl-1H-benzotriazole-6-carboxylate Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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